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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

Bifunctional C10 Linker for Drug Conjugation and
Polymer Engineering[1]
Part 1: Strategic Abstract

9-Decen-1-amine (CAS 51382-01-5) is a high-value bifunctional intermediate characterized by
a linear ten-carbon chain terminating in a primary amine (

) at position 1 and a vinyl group (
) at position 9.[1]

For researchers in drug delivery and material science, this molecule represents a "divergent
linker." Unlike saturated alkyl amines, the terminal unsaturation provides an orthogonal handle
for post-synthetic modification—enabling thiol-ene "click" chemistry, olefin metathesis, or
oxidative cleavage—without interfering with the initial amine conjugation. This guide details its
physicochemical profile, chemoselective reactivity, and validated protocols for its integration
into lipid nanoparticles (LNPs) and functionalized surfaces.
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Part 2: Physicochemical Profile

Data synthesized from experimental values of homologous series and computational models.

Property Value | Description Relevance
CAS Number 51382-01-5 Unique Identifier
Molecular Formula Stoichiometry
Molecular Weight 155.28 g/mol Calculation of equivalents
o Quality Control (Darkening
Appearance Colorless to pale yellow liquid o o
indicates oxidation)
High boiling point requires
Boiling Point ~215-220 °C (at 760 mmHg) vacuum distillation for
purification
Density 0.81-0.83 g/mL (at 25 °C) Volumetric handling
Requires organic solvent for
- Soluble: DCM, DMSO, ] ]
Solubility reaction; wash with water to

Methanol, THFInsoluble: Water

remove salts

pKa (Conj.[1][2][3][4][5][6]
Acid)

~10.5

Exists as ammonium salt at

physiological pH

Flash Point

>85°C

Flammability hazard

Part 3: Synthetic Utility & Mechanisms

The utility of 9-Decen-1-amine lies in its Orthogonal Reactivity. You can react the amine "head"

while leaving the alkene "tail" dormant, or vice versa.

3.1 Mechanism: The "Amine-First" Strategy

In most drug development workflows, the amine is reacted first to attach the C10 chain to a

core scaffold (e.g., a drug, a polymer backbone, or a nanoparticle surface).

o Reaction Type: Nucleophilic Acyl Substitution.
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o Reagents: Carboxylic acids activated by carbodiimides (EDC/DCC) or NHS esters.

e Outcome: Formation of a stable amide bond. The terminal alkene remains intact because
standard coupling conditions (room temp, pH 7-8) do not affect isolated double bonds.

3.2 Mechanism: The "Tail-Click" Strategy

Once the amine is anchored, the terminal alkene becomes a site for "Click Chemistry."
o Reaction Type: Radical-Mediated Thiol-Ene Addition.
» Reagents: Thiol-containing payload + Photoinitiator (e.g., DMPA) + UV light (365 nm).

o Qutcome: A thioether linkage is formed. This is strictly anti-Markovnikov, placing the sulfur at
the terminal C10 position, maximizing the linker length.

Amide Coupling Thiol-Ene Click

9-Decen-1-amine (R-COOH + EDC) (VARSI (R'-SH + UV) W Functionalized Scaffold
(CAS 51382-01-5) (Alkene Intact) (Thioether Linked)

Click to download full resolution via product page

Figure 1: Orthogonal workflow transforming 9-Decen-1-amine from a linker to a functional
conjugate.

Part 4: Experimental Protocols
Protocol A: Chemoselective Amide Coupling (Amine-First)

Objective: Conjugate 9-Decen-1-amine to a carboxylic acid-bearing drug scaffold without
polymerizing the alkene.

Reagents:
e Scaffold-COOH (1.0 equiv)
e 9-Decen-1-amine (1.1 equiv)

« EDC

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body-img#technical-guide-9-decen-1-amine-cas-51382-01-5
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#technical-guide-9-decen-1-amine-cas-51382-01-5
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#technical-guide-9-decen-1-amine-cas-51382-01-5
https://www.benchchem.com/product/b1247178/docs?utm_src=pdf-body#technical-guide-9-decen-1-amine-cas-51382-01-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

HCI (1.2 equiv)
e HOBLt (1.2 equiv) - Prevents racemization and improves yield.
o DIPEA (2.0 equiv)
e Solvent: Anhydrous Dichloromethane (DCM) or DMF.
Step-by-Step Methodology:

 Activation: Dissolve Scaffold-COOH in anhydrous DCM (0.1 M concentration) under nitrogen
atmosphere. Add HOBt and EDC

HCI. Stir at O °C for 15 minutes.

o Why: Pre-activation ensures the formation of the active ester before the amine is
introduced, reducing side reactions.

» Addition: Add DIPEA, followed by the slow addition of 9-Decen-1-amine via syringe.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—12 hours. Monitor by
TLC (stain with Ninhydrin for amine, KMnO4 for alkene).

o Self-Validation: The disappearance of the amine spot (Ninhydrin negative) and persistence
of the alkene spot (KMnO4 positive) confirms chemoselectivity.

o Workup: Dilute with DCM. Wash sequentially with 1M HCI (removes unreacted
amine/DIPEA), sat. NaHCO3 (removes unreacted acid), and Brine.

 Purification: Dry organic layer over Na2S04, filter, and concentrate. Purify via flash column
chromatography.

Protocol B: Lipid Nanoparticle (LNP) Surface Modification

Objective: Use 9-Decen-1-amine to introduce unsaturated "tails" to LNP surfaces for
subsequent targeting ligand attachment.

Reagents:
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» Activated LNP formulation (containing carboxylated lipids, e.g., DSPE-PEG-COOH).
e 9-Decen-1-amine.[7]

o Buffer: MES (pH 6.0) and PBS (pH 7.4).

Workflow:

o Activation: Incubate LNP solution in MES buffer with EDC/Sulfo-NHS for 30 minutes to
create semi-stable amine-reactive esters on the surface.

o Conjugation: Adjust pH to 7.4 using PBS. Add 9-Decen-1-amine (dissolved in minimal
ethanol, <5% v/v final conc).

 Incubation: Agitate gently at 25 °C for 2 hours.
 Purification: Dialyze against PBS (20kDa MWCO) for 24 hours to remove unbound amine.
o Result: LNPs now display terminal alkenes.

o Validation: Measure Zeta Potential (should shift towards neutral if -COOH is capped) and
verify alkene presence via 1H-NMR (distinct vinylic protons at 5.8 ppm).

Part 5: Safety & Handling (SDS Summary)

Hazard Classification:

o Corrosive (Category 1B): Causes severe skin burns and eye damage.
o Acute Toxicity (Oral): Harmful if swallowed.

Critical Handling Steps:

o PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,
and face shield.

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8 °C. Amines absorb CO2 from air to
form carbamates; alkenes can slowly oxidize.
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« Spill Control: Neutralize spills with weak acid (e.g., dilute acetic acid) before absorbing with
inert material (vermiculite). Do NOT use combustible materials like sawdust.

Part 6: Pathway Visualization

The following diagram illustrates the synthesis of 9-Decen-1-amine from the common
precursor, 10-Undecenoic Acid, via the Curtius Rearrangement, a standard industrial route.

10-Undecenoic Acid
(Precursor)

Acyl Azide Formation
(DPPA or SOCI2 + NaN3)

Curtius Rearrangement

(Heat, -N2)

Isocyanate Intermediate
(R-N=C=0)

Hydrolysis
(H20 / H+)

9-Decen-1-amine
(CAS 51382-01-5)

Click to download full resolution via product page

Figure 2: Synthetic pathway from 10-Undecenoic Acid to 9-Decen-1-amine via Curtius
Rearrangement.

Part 7: References
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 25612, 9-Decen-1-ol (Analogous Structure Data). Retrieved from [Link]

» Montalbetti, C. A., & Falque, V. (2005).Amide bond formation and peptide coupling.
Tetrahedron, 61(46), 10827-10852. (Foundational protocol for Protocol A).

e Hoyle, C. E., & Bowman, C. N. (2010).Thiol-Ene Click Chemistry. Angewandte Chemie
International Edition, 49(9), 1540-1573. (Mechanistic basis for Part 3.2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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